![molecular formula C20H32O3 B570835 Dictyotriol D CAS No. 115940-72-2](/img/structure/B570835.png)
Dictyotriol D
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Overview
Description
Dictyotriol D is a natural product found in Dictyota with data available.
Scientific Research Applications
1. Model System for Studying Cellular and Molecular Mechanisms
Dictyostelium discoideum, associated with Dictyotriol D, is a powerful model system used for studying a range of cellular and molecular mechanisms. This includes research areas such as chemotaxis, phagocytosis, signal transduction, and more. The development of comprehensive online resources like dictyBase has made it easier for researchers to access genomic data and biological information, enhancing studies in comparative and functional genomics in various organisms (Kreppel et al., 2004).
2. Investigation of Human Diseases
The social amoeba Dictyostelium discoideum is increasingly utilized as a simple model for investigating issues relevant to human health. Research has covered diverse areas including immune-cell disease and chemotaxis, bacterial intracellular pathogenesis, and neuroprotective and anti-cancer drug action. The simplicity of the Dictyostelium system compared to mammalian cell culture makes it a valuable tool in biomedical research (Williams et al., 2006).
3. Understanding Pattern Formation and Self-Organization in Biology
Dictyostelium discoideum is also a significant model organism for studying self-organization and pattern formation in biology. Research has examined aspects like flow-driven waves in colonies of Dictyostelium, contributing to the understanding of these phenomena in a biological context (Gholami et al., 2015).
4. Data Management and Analytics in Genomics and Transcriptomics
The development of platforms like dictyExpress aids in managing and analyzing high-dimensional data sets in genomics and transcriptomics. This tool enables researchers to perform various analyses, including gene expression profiling, clustering, and gene ontology enrichment analysis, thereby supporting the discovery of novel insights in biological research (Stajdohar et al., 2017).
Properties
CAS No. |
115940-72-2 |
---|---|
Molecular Formula |
C20H32O3 |
Molecular Weight |
320.473 |
IUPAC Name |
(3aS,4R,5S,7S,8aR)-5-[(2R,5S)-5-hydroxy-6-methylhept-6-en-2-yl]-3-methyl-8-methylidene-3a,4,5,6,7,8a-hexahydro-1H-azulene-4,7-diol |
InChI |
InChI=1S/C20H32O3/c1-11(2)17(21)9-7-12(3)16-10-18(22)14(5)15-8-6-13(4)19(15)20(16)23/h6,12,15-23H,1,5,7-10H2,2-4H3/t12-,15+,16+,17+,18+,19-,20-/m1/s1 |
InChI Key |
BJMXLMHAHQUQQH-GQWZGNBESA-N |
SMILES |
CC1=CCC2C1C(C(CC(C2=C)O)C(C)CCC(C(=C)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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